1-(3-Methoxybenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 6-(4-methoxyphenyl)-1-[(3-methoxyphenyl)methyl]-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C21H18N2O3/c1-25-18-9-6-16(7-10-18)20-11-8-17(13-22)21(24)23(20)14-15-4-3-5-19(12-15)26-2/h3-12H,14H2,1-2H3
• InChI Key: JUTNRFVXWWDGJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(C(=O)N2CC3=CC(=CC=C3)OC)C#N
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

1-(3-Methoxybenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, also known as Methyl 3-(3-methoxybenzyl)-6-(4-methoxyphenyl)pyridine-2-carboxylate, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

Synthesis and Structural Analysis

• Novel pyridine derivatives, including those related to 1-(3-Methoxybenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, have been synthesized using various starting materials and methods. For instance, Wu Feng (2011) reported the synthesis of a related pyridine derivative through a one-spot, three-component reaction at room temperature, yielding a compound structurally confirmed by NMR, MS, and X-ray single crystal diffraction (Wu Feng, 2011).

Optical and Fluorescence Properties

• The optical properties of similar pyridine derivatives have been investigated. M. Cetina et al. (2010) conducted a study on pyridine derivatives' structural features using IR and electronic spectroscopy. Their fluorescence spectra, recorded in various solvents, demonstrated the effects of substituents on emission spectra, and the structures were confirmed by X-ray diffraction (Cetina et al., 2010).

Crystal Structure and Molecular Configuration

• A. Moustafa and A. S. Girgis (2007) studied compounds with structures similar to the one , detailing their synthesis and crystal structure determination. Their research involved analyzing bond lengths, valency angles, and hydrogen bonding, providing insights into the molecular configuration of these pyridine derivatives (Moustafa & Girgis, 2007).

Electrosynthesis Methods

• The electrosynthesis method for creating pyridine derivatives, including those similar to the chemical , has been explored. B. Batanero et al. (2002) described a process using electrolysis of various starting materials to produce pyridine derivatives, highlighting the versatility of this synthesis approach (Batanero et al., 2002).